Cas no 1182281-78-2 (4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole)

• Product Name: 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole
• CAS No: 1182281-78-2
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD19441148
• CID: 2952620
• PubChem ID: 57359273
• Update Time: 2026-04-28

4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4氯-5-氯甲基-3-乙基- 1-甲基吡唑
• 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole

• MDL： MFCD19441148

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole

Introduction to 4-Chloro-5-(Chloromethyl)-3-Ethyl-1-Methyl-1H-Pyrazole (CAS No. 1182281-78-2)

4-Chloro-5-(Chloromethyl)-3-ethyl-1-methyl-1H-pyrazole (CAS No. 1182281-78-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structural features of 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular formula of 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole is C₉H₁₂Cl₂N₂, and its molecular weight is 233.09 g/mol. The compound is characterized by its pyrazole ring, which is substituted with a chloromethyl group at the 5-position, an ethyl group at the 3-position, and a methyl group at the 1-position. These substitutions contribute to its chemical stability and reactivity, making it an attractive candidate for further derivatization and functionalization.

In recent years, significant advancements have been made in understanding the biological activities of pyrazole derivatives. Research has shown that 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole exhibits promising pharmacological properties. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. This makes it a potential lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole has also been explored for its antimicrobial activity. Pyrazoles are known to possess broad-spectrum antimicrobial properties, and this particular compound has shown efficacy against various bacterial strains. This property is particularly valuable in the context of increasing antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole typically involves multistep reactions, starting from readily available starting materials. One common synthetic route involves the reaction of ethyl acetoacetate with hydrazine to form the corresponding hydrazide, followed by cyclization to form the pyrazole ring. Subsequent functionalization steps introduce the chloromethyl and methyl groups to yield the final product. The synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

In addition to its direct applications as a bioactive molecule, 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its reactivity and structural diversity make it an ideal candidate for generating libraries of compounds for drug discovery. These libraries can be screened against various biological targets to identify potential leads for further development.

The safety profile of 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole is an important consideration in its use as a research tool and potential therapeutic agent. While detailed toxicological studies are ongoing, preliminary data suggest that it is relatively safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to minimize exposure and ensure safe handling.

In conclusion, 4-chloro-5-(chloromethyl)-3-ethyl-1-methyl-1H-pyrazole (CAS No. 1182281-78-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.